Cas no 1361651-49-1 (2'-(Difluoromethyl)-2,3,6,5'-tetrachlorobiphenyl)

• Product Name: 2'-(Difluoromethyl)-2,3,6,5'-tetrachlorobiphenyl
• CAS No: 1361651-49-1
• MF: C₁₃H₆Cl₄F₂
• MW: 341.99554681778
• CID: 4993151
• Update Time: 2025-10-31

2'-(Difluoromethyl)-2,3,6,5'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethyl)-2,3,6,5'-tetrachlorobiphenyl

• Inchi： 1S/C13H6Cl4F2/c14-6-1-2-7(13(18)19)8(5-6)11-9(15)3-4-10(16)12(11)17/h1-5,13H
• InChI Key： VXXBKOMNLWLHLL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=C(C=CC=1C(F)F)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 6.5
• Topological Polar Surface Area: 0

Additional information on 2'-(Difluoromethyl)-2,3,6,5'-tetrachlorobiphenyl

Professional Introduction to Compound with CAS No. 1361651-49-1 and Product Name: 2'-(Difluoromethyl)-2,3,6,5'-tetrachlorobiphenyl

The compound with the CAS number 1361651-49-1 and the product name 2'-(Difluoromethyl)-2,3,6,5'-tetrachlorobiphenyl represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the biphenyl family, which has been extensively studied due to its diverse applications in medicinal chemistry and material science. The unique structure of this molecule, characterized by the presence of multiple chlorine atoms and a difluoromethyl group, makes it a subject of great interest for researchers exploring novel synthetic pathways and biological activities.

In recent years, the development of halogenated biphenyl derivatives has gained considerable attention due to their potential as intermediates in the synthesis of pharmaceuticals and agrochemicals. The specific arrangement of chlorine atoms in 2'-(Difluoromethyl)-2,3,6,5'-tetrachlorobiphenyl contributes to its distinct electronic properties, which can be exploited in various chemical reactions. For instance, the electron-withdrawing nature of chlorine atoms enhances the reactivity of the aromatic ring, facilitating functionalization at multiple positions. This feature is particularly valuable in drug design, where precise control over molecular structure is crucial for achieving desired pharmacological effects.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The difluoromethyl group is a well-known pharmacophore that can improve metabolic stability and binding affinity to biological targets. Studies have shown that compounds incorporating difluoromethyl groups often exhibit enhanced bioavailability and prolonged half-life in vivo. In contrast, the presence of multiple chlorine atoms can influence the compound's solubility and interaction with biological membranes, making it a versatile building block for further derivatization.

Recent research has highlighted the role of halogenated biphenyls in modulating biological pathways associated with inflammation and cancer. For example, studies on structurally similar compounds have demonstrated their ability to inhibit certain enzymes involved in these processes. While more research is needed to fully elucidate the mechanisms of action for 2'-(Difluoromethyl)-2,3,6,5'-tetrachlorobiphenyl, preliminary findings suggest that it may possess similar properties. The combination of electron-withdrawing groups and aromatic rings creates a molecular framework that could interact with biological targets in unique ways.

The synthesis of this compound involves sophisticated organic chemistry techniques that require careful optimization to ensure high yield and purity. The introduction of multiple chlorine atoms at specific positions necessitates precise control over reaction conditions to avoid unwanted side products. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for characterizing the compound's structure and confirming its identity.

From an industrial perspective, the production of 2'-(Difluoromethyl)-2,3,6,5'-tetrachlorobiphenyl presents both challenges and opportunities. On one hand, the need for specialized equipment and expertise increases production costs; on the other hand, its potential applications in high-value pharmaceuticals justify these investments. As demand for innovative therapeutic agents grows, companies investing in the synthesis of such compounds are likely to see significant returns on their R&D efforts.

The environmental impact of producing halogenated biphenyl derivatives is another important consideration. While these compounds offer numerous benefits in terms of their reactivity and potential applications, their stability and persistence in the environment must be carefully managed. Researchers are exploring sustainable synthetic routes that minimize waste generation and reduce environmental footprint without compromising on yield or purity.

In conclusion,2'-(Difluoromethyl)-2,3,6,5'-tetrachlorobiphenyl represents a promising candidate for further exploration in medicinal chemistry and materials science. Its unique structural features make it a valuable tool for researchers seeking to develop novel therapeutic agents with improved pharmacological properties. As our understanding of its biological activity grows through continued research, this compound has the potential to contribute significantly to advancements in human health.